Cas no 340827-06-7 (Furo[2,3-b]quinolin-4(9H)-one,8-hydroxy-9-methyl-)

• Product Name: Furo[2,3-b]quinolin-4(9H)-one,8-hydroxy-9-methyl-
• CAS No: 340827-06-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 302146
• PubChem ID: 23903731
• Update Time: 2025-04-19

Furo[2,3-b]quinolin-4(9H)-one,8-hydroxy-9-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinolin-4(9H)-one,8-hydroxy-9-methyl-
• 8-Hydroxy-9-methylfuro[2,3-b]quinolin-4(9H)-one
• 340827-06-7
• Oprea1_184480

• Inchi： 1S/C12H9NO3/c1-13-10-7(3-2-4-9(10)14)11(15)8-5-6-16-12(8)13/h2-6,14H,1H3
• InChI Key： IDIVRRBLXIZPAL-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C3C=CC=C(C=3N(C)C1=2)O)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.7Ų